Cas no 1522386-16-8 (1-(2-Cyclohexylethyl)-1h-pyrazol-4-amine)

• Product Name: 1-(2-Cyclohexylethyl)-1h-pyrazol-4-amine
• CAS No: 1522386-16-8
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5710384
• PubChem ID: 83531083
• Update Time: 2025-06-15

1-(2-Cyclohexylethyl)-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• A1-22585
• 1522386-16-8
• EN300-1108923
• 1-(2-cyclohexylethyl)-1H-pyrazol-4-amine
• 1-(2-Cyclohexylethyl)-1h-pyrazol-4-amine

• Inchi： 1S/C11H19N3/c12-11-8-13-14(9-11)7-6-10-4-2-1-3-5-10/h8-10H,1-7,12H2
• InChI Key： RWGPIRHSBIUUHU-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CCC1CCCCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(2-Cyclohexylethyl)-1h-pyrazol-4-amine

Comprehensive Overview of 1-(2-Cyclohexylethyl)-1H-pyrazol-4-amine (CAS No. 1522386-16-8)

1-(2-Cyclohexylethyl)-1H-pyrazol-4-amine, with the CAS number 1522386-16-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique structural features, including a cyclohexylethyl substituent and an amine functional group at the 4-position of the pyrazole ring. Its molecular formula is C₁₁H₁₉N₃, and it exhibits a molecular weight of 193.29 g/mol. The compound's distinct architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory pathways.

In recent years, the demand for 1-(2-Cyclohexylethyl)-1H-pyrazol-4-amine has surged due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with current trends in precision medicine and personalized therapeutics, where targeted small molecules are increasingly sought after. The compound's lipophilic nature, attributed to the cyclohexylethyl moiety, enhances its ability to cross biological membranes, a critical factor in CNS drug development.

The synthesis of 1-(2-Cyclohexylethyl)-1H-pyrazol-4-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm its identity and assess its quality. These methodologies are crucial for ensuring the compound's suitability in high-throughput screening (HTS) and other drug discovery platforms.

From a commercial perspective, 1-(2-Cyclohexylethyl)-1H-pyrazol-4-amine is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability are influenced by factors such as scale of production, purity grade, and regulatory compliance. The compound is often supplied as a white to off-white crystalline powder, with typical purity levels exceeding 95%. Storage recommendations usually include keeping the material in a cool, dry place under inert conditions to maintain stability.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly approaches to produce 1-(2-Cyclohexylethyl)-1H-pyrazol-4-amine. This includes the use of biocatalysts and renewable solvents, reflecting the growing emphasis on environmentally benign manufacturing processes in the pharmaceutical industry. Such innovations not only reduce the environmental footprint but also align with stringent REACH regulations and other global chemical policies.

The future outlook for 1-(2-Cyclohexylethyl)-1H-pyrazol-4-amine appears promising, particularly in light of emerging research on its structure-activity relationships (SAR). Computational studies using molecular docking and quantitative structure-activity relationship (QSAR) models are helping to elucidate its interactions with biological targets. These insights are driving the design of next-generation therapeutic agents with improved efficacy and safety profiles. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapies for various health conditions.